1H-Indole-3-acetonitrile, 1-methoxy-
Overview
Description
1-Methoxy-1H-indole-3-acetonitrile belongs to the class of organic compounds known as 3-alkylindoles . These are compounds containing an indole moiety that carries an alkyl chain at the 3-position . It has been detected, but not quantified in, brassicas and Chinese cabbages (Brassica rapa) .
Synthesis Analysis
While specific synthesis methods for 1H-Indole-3-acetonitrile, 1-methoxy- were not found, methoxy- and methyl-substituted indole-3-acetonitriles have been studied . Their structures were characterized by infrared spectra, elemental analyses, NMR spectra, differential scanning calorimetry, thermogravimetric analyses, and hot stage microscopy .
Molecular Structure Analysis
The molecular formula of 1H-Indole-3-acetonitrile, 1-methoxy- is C11H10N2O . Its molecular weight is 186.214 . The IUPAC Standard InChI is InChI=1S/C11H10N2O/c1-14-13-8-9(6-7-12)10-4-2-3-5-11(10)13/h2-5,8H,6H2,1H3 .
Chemical Reactions Analysis
While specific chemical reactions involving 1H-Indole-3-acetonitrile, 1-methoxy- were not found, it’s worth noting that indole-3-acetonitrile and its derivatives are important aromatic chemicals both in man-made and natural systems . They are naturally occurring auxins and play key roles in almost every growth and regulatory function in plants .
Physical And Chemical Properties Analysis
The molecular weight of 1H-Indole-3-acetonitrile, 1-methoxy- is 156.1839 . The IUPAC Standard InChI is InChI=1S/C10H8N2/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7,12H,5H2 .
Scientific Research Applications
Antifungal Activity
Caulilexin C has been identified as a phytoalexin, a type of compound produced by plants in response to pathogen attacks . It has shown significant antifungal activity against economically important pathogenic fungi such as Leptosphaeria maculans, Rhizoctonia solani, and Sclerotinia sclerotiorum .
Biological Potential of Indole Derivatives
Indole derivatives, such as 1H-Indole-3-acetonitrile, 1-methoxy-, possess various biological activities. These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Potential Anticancer Immunomodulators
1H-Indole-3-acetonitrile, 1-methoxy- has been identified as a potential anticancer immunomodulator. It acts as an inhibitor of tryptophan dioxygenase, a key enzyme involved in the metabolism of the amino acid tryptophan .
Histone Deacetylase Inhibitors
Histone deacetylases are enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone. Their inhibition can lead to cell cycle arrest and apoptosis of cancer cells. 1H-Indole-3-acetonitrile, 1-methoxy- has been identified as a potential histone deacetylase inhibitor .
Potential Kinase Inhibitors
Kinases are enzymes that modify other proteins by chemically adding phosphate groups. They play a key role in various cellular processes, including cell signaling, growth, and division. 1H-Indole-3-acetonitrile, 1-methoxy- has been identified as a potential kinase inhibitor .
Kv7/KCNQ Potassium Channel Activators
Kv7/KCNQ potassium channels regulate the electrical activity of various cell types, including neurons and muscle cells. 1H-Indole-3-acetonitrile, 1-methoxy- has been identified as a potential activator of these channels .
Kinesin-Specific MKLP-2 Inhibitors
Kinesins are motor proteins that move along microtubule tracks and are involved in various cellular processes, including mitosis. 1H-Indole-3-acetonitrile, 1-methoxy- has been identified as a potential inhibitor of the kinesin MKLP-2 .
Potential PET Cancer Imaging Agents
Positron Emission Tomography (PET) is a type of imaging test that helps reveal how tissues and organs are functioning. 1H-Indole-3-acetonitrile, 1-methoxy- has been identified as a potential PET cancer imaging agent .
Future Directions
Mechanism of Action
Target of Action
Caulilexin C is a phytoalexin derived from cruciferous plants . It has been identified to have antifungal activity . The primary targets of Caulilexin C are fungal organisms such as Rhizoctonia solani and Leptosphaeria maculans .
Mode of Action
Caulilexin C interacts with its targets by inhibiting their growth . It causes complete growth inhibition of Rhizoctonia solani at a concentration of 0.5 mM and has a smaller effect on Leptosphaeria maculans, inhibiting its growth by 77% .
Biochemical Pathways
It is known that the compound interferes with the normal growth processes of the target fungi, leading to their inhibition .
Pharmacokinetics
As a phytoalexin, it is likely to be metabolized and excreted by the plant cells that produce it .
Result of Action
The primary result of Caulilexin C’s action is the inhibition of fungal growth. This antifungal activity is beneficial for the plants that produce Caulilexin C, as it helps them resist fungal infections .
Action Environment
The action of Caulilexin C is influenced by environmental factors such as the presence of fungal pathogens and the health of the plant producing the compound
properties
IUPAC Name |
2-(1-methoxyindol-3-yl)acetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c1-14-13-8-9(6-7-12)10-4-2-3-5-11(10)13/h2-5,8H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIJIPBYXIXTNLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON1C=C(C2=CC=CC=C21)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00474661 | |
Record name | 1H-Indole-3-acetonitrile, 1-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00474661 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Indole-3-acetonitrile, 1-methoxy- | |
CAS RN |
30536-48-2 | |
Record name | Caulilexin C | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=30536-48-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Caulilexin C | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030536482 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Indole-3-acetonitrile, 1-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00474661 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CAULILEXIN C | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NBP9TAS7GE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 1-Methoxy-1H-indole-3-acetonitrile | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040973 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the source of Caulilexin C, and are there other related compounds found in the same source?
A2: Caulilexin C was isolated from the roots of Brassica campestris ssp rapa alongside other indole compounds like Indoleacetonitrile and Arvelexin. [, ] This suggests a potential biosynthetic pathway for these compounds within this plant species.
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